2-{[(2-Bromo-4-methylphenyl)methyl]amino}butan-1-ol

• Molecular Formula: C12H18BrNO
• Molecular Weight: 272.18 g/mol
• IUPAC Name: 2-[(2-bromo-4-methylphenyl)methylamino]butan-1-ol
• InChI: InChI=1S/C12H18BrNO/c1-3-11(8-15)14-7-10-5-4-9(2)6-12(10)13/h4-6,11,14-15H,3,7-8H2,1-2H3
• InChI Key: LYHHJBUKGCVDCB-UHFFFAOYSA-N
• Canonical SMILES: CCC(CO)NCC1=C(C=C(C=C1)C)Br

Description

2-{[(2-Bromo-4-methylphenyl)methyl]amino}butan-1-ol is a brominated aromatic amine-alcohol compound with a molecular formula of C₁₂H₁₇BrNO. Its structure features a 2-bromo-4-methylphenyl group linked via a methylene bridge to an amino group, which is further connected to a butan-1-ol chain. The bromine atom introduces steric and electronic effects, while the methyl group on the phenyl ring and the hydroxyl group on the butanol chain contribute to its physicochemical properties. This compound is of interest in medicinal chemistry and agrochemical research due to its dual functional groups (amine and alcohol), which enable diverse interactions with biological targets .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[(2-Bromo-4-methylphenyl)methyl]amino}butan-1-ol typically involves multiple steps, starting with the bromination of a methylphenyl compound. This is followed by the introduction of an amino group and the formation of the butanol chain. Common reagents used in these reactions include bromine, amines, and alcohols. The reaction conditions often require controlled temperatures and the use of catalysts to ensure high yields and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale chemical reactors and continuous flow processes to optimize efficiency and cost-effectiveness. The use of advanced purification techniques, such as distillation and chromatography, is essential to obtain the desired product with high purity.

Chemical Reactions Analysis

Types of Reactions

2-{[(2-Bromo-4-methylphenyl)methyl]amino}butan-1-ol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into its corresponding amines or alcohols.

Substitution: The bromine atom in the aromatic ring can be substituted with other functional groups, such as hydroxyl or alkyl groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. The reaction conditions vary depending on the desired product but often involve specific temperatures, solvents, and catalysts.

Major Products

The major products formed from these reactions depend on the type of reaction and the reagents used. For example, oxidation may yield ketones or aldehydes, while substitution reactions can produce a variety of substituted aromatic compounds.

Scientific Research Applications

2-{[(2-Bromo-4-methylphenyl)methyl]amino}butan-1-ol has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound’s structure allows it to interact with biological molecules, making it useful in biochemical studies.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-{[(2-Bromo-4-methylphenyl)methyl]amino}butan-1-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The bromine atom and amino group play crucial roles in these interactions, affecting the compound’s binding affinity and activity. The pathways involved may include signal transduction, metabolic processes, or inhibition of specific enzymes.

Comparison with Similar Compounds

Structural Analog 1: 4-[(4-Methylphenyl)amino]butan-1-ol (CAS 356086-86-7)

Molecular Formula: C₁₁H₁₇NO Key Features:

• A 4-methylphenyl group is directly attached to the amino moiety.
• No bromine substituent.

Structural Differences :

• Substituent Position : The methyl group on the phenyl ring is at the para position (4-methylphenyl) compared to the ortho bromine and para methyl in the target compound.
• Halogen Absence : The lack of bromine reduces molecular weight (MW: 179.26 g/mol vs. 286.18 g/mol for the target compound) and alters lipophilicity (predicted logP: ~1.8 vs. ~3.2).
• Amino Group: The primary amine in 4-[(4-methylphenyl)amino]butan-1-ol may exhibit higher basicity (pKa ~9.5) compared to the secondary amine in the target compound (pKa ~8.5–9.0).

Functional Implications :

• The para-methyl group may enhance metabolic stability compared to ortho-substituted analogs .

Structural Analog 2: 2-(Dimethylamino)-2-phenylbutan-1-ol (CAS 39068-94-5)

Molecular Formula: C₁₂H₁₉NO Key Features:

• A phenyl group is attached to the second carbon of the butanol chain.
• The amino group is dimethylated (tertiary amine).
• No halogen substituents.

Structural Differences :

• Amino Substitution: The tertiary dimethylamino group reduces hydrogen-bonding capacity compared to the secondary amine in the target compound.
• Phenyl Position: The phenyl group is on the β-carbon of the butanol chain, creating a branched structure, whereas the target compound has a linear chain.
• Halogen Absence : The lack of bromine decreases molecular weight (MW: 193.29 g/mol) and polar surface area.

Functional Implications :

• The tertiary amine may improve membrane permeability due to lower polarity.
• The branched structure could introduce steric hindrance, affecting interactions with chiral biological targets.

Comparative Data Table

Property	2-{[(2-Bromo-4-methylphenyl)methyl]amino}butan-1-ol	4-[(4-Methylphenyl)amino]butan-1-ol	2-(Dimethylamino)-2-phenylbutan-1-ol
Molecular Formula	C₁₂H₁₇BrNO	C₁₁H₁₇NO	C₁₂H₁₉NO
Molecular Weight (g/mol)	286.18	179.26	193.29
Substituents	2-Bromo, 4-methylphenyl	4-Methylphenyl	Phenyl (β-position), dimethylamino
Amino Group Type	Secondary amine	Primary amine	Tertiary amine
Predicted logP	~3.2	~1.8	~2.1
Key Functional Groups	Bromine, hydroxyl, methyl	Hydroxyl, methyl	Hydroxyl, dimethylamino

Research Findings and Implications

• Bromine’s Role : The bromine atom in the target compound may enhance binding to targets via halogen bonding, a feature absent in the analogs. This could make it more potent in enzyme inhibition studies .
• Synthetic Utility: The dimethylamino analog’s role as a pharmaceutical impurity highlights the importance of structural precision in drug design to avoid unintended byproducts .